Cas no 26189-33-3 (Naphthalene, 2,2'-sulfonylbis-)

• Product Name: Naphthalene, 2,2'-sulfonylbis-
• CAS No: 26189-33-3
• MF: C₂₀H₁₄O₂S
• MW: 318.388964176178
• CID: 1425638
• PubChem ID: 581590
• Update Time: 2025-04-20

Naphthalene, 2,2'-sulfonylbis- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2,2'-sulfonylbis-
• 26189-33-3
• Binaphthyl sulfone
• 2-(2-Naphthylsulfonyl)naphthalene #
• NS00096128
• 2-naphthyl sulfone
• 2,2-Dinaphthyl sulfone
• 32390-26-4
• Binaphthyl sulphone
• SCHEMBL1952494
• DTXSID50880915
• 2-naphthalen-2-ylsulfonylnaphthalene

• Inchi： 1S/C20H14O2S/c21-23(22,19-11-9-15-5-1-3-7-17(15)13-19)20-12-10-16-6-2-4-8-18(16)14-20/h1-14H
• InChI Key： RIUSNQJIDQVTEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(C1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 318.07152
• Monoisotopic Mass: 318.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14